Cas no 2226439-58-1 (1-Bromo-3-chloro-4-fluoro-2-iodobenzene)

• Product Name: 1-Bromo-3-chloro-4-fluoro-2-iodobenzene
• CAS No: 2226439-58-1
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• CID: 4742810
• PubChem ID: 145705786
• Update Time: 2025-06-13

1-Bromo-3-chloro-4-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-4-fluoro-2-iodobenzene
• CID 145705786
• F93645
• SY341819
• 6-Bromo-2-chloro-3-fluoroiodobenzene
• SCHEMBL25263788
• CS-0193291
• 1-bromo-3-chloro-4-fluoro-2-iodo-benzene
• 2226439-58-1
• MFCD31696098

• Inchi： 1S/C6H2BrClFI/c7-3-1-2-4(9)5(8)6(3)10/h1-2H
• InChI Key： MDFATNKBGAHZAV-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1Cl)F)Br

Computed Properties

• Exact Mass: 333.80572g/mol
• Monoisotopic Mass: 333.80572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 335.34g/mol
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Bromo-3-chloro-4-fluoro-2-iodobenzene

Introduction to 1-Bromo-3-chloro-4-fluoro-2-iodobenzene (CAS No. 2226439-58-1)

1-Bromo-3-chloro-4-fluoro-2-iodobenzene (CAS No. 2226439-58-1) is a multifunctional halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of bromine, chlorine, fluorine, and iodine substituents on a benzene ring, which imparts a wide range of chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular structure of 1-Bromo-3-chloro-4-fluoro-2-iodobenzene is particularly noteworthy due to the presence of multiple halogen atoms. The bromine atom at the 1-position, the chlorine atom at the 3-position, the fluorine atom at the 4-position, and the iodine atom at the 2-position create a highly functionalized aromatic system. This configuration allows for a diverse array of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and cross-coupling reactions.

In recent years, 1-Bromo-3-chloro-4-fluoro-2-iodobenzene has been extensively studied for its potential applications in pharmaceutical research. The presence of multiple halogen substituents can significantly influence the biological activity and pharmacokinetic properties of drug candidates. For instance, the introduction of halogens can enhance the lipophilicity of molecules, improve their metabolic stability, and modulate their binding affinity to target proteins.

A notable example of the use of 1-Bromo-3-chloro-4-fluoro-2-iodobenzene in pharmaceutical research is its application in the synthesis of novel antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the development of a series of compounds derived from 1-Bromo-3-chloro-4-fluoro-2-iodobenzene that exhibited potent antiviral activity against influenza viruses. The researchers found that the unique combination of halogen substituents on the benzene ring played a crucial role in enhancing the antiviral efficacy and reducing cytotoxicity.

Beyond pharmaceutical applications, 1-Bromo-3-chloro-4-fluoro-2-iodobenzene has also found utility in materials science. The compound can serve as a building block for the synthesis of advanced functional materials, such as organic semiconductors and luminescent materials. For example, a study published in Advanced Materials demonstrated that derivatives of 1-Bromo-3-chloro-4-fluoro-2-iodobenzene could be used to fabricate organic light-emitting diodes (OLEDs) with improved efficiency and stability.

The synthetic versatility of 1-Bromo-3-chloro-4-fluoro-2-iodobenzene is further highlighted by its use in cross-coupling reactions. These reactions are essential for constructing complex molecular architectures and are widely employed in both academic and industrial settings. A recent review article in Chemical Reviews discussed various palladium-catalyzed cross-coupling strategies involving 1-Bromo-3-chloro-4-fluoro-2-iodobenzene, emphasizing its role as a versatile starting material for accessing a wide range of functionalized aromatic compounds.

In addition to its synthetic applications, 1-Bromo-3-chloro-4-fluoro-2-iodobenzene has been investigated for its environmental fate and toxicity. Understanding these aspects is crucial for ensuring safe handling and disposal practices. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of 1-Bromo-3-chloro-4-fluoro-2-iodobenzene. The results indicated that while the compound is relatively stable under environmental conditions, it does not pose significant ecotoxicological risks when used within recommended guidelines.

The physical properties of 1-Bromo-3-chloro-4-fluoro-2-iodobenzene, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. The compound is typically supplied as a solid or liquid with specific physical characteristics that need to be taken into account during laboratory operations. For instance, it is important to store the compound under inert conditions to prevent degradation or contamination.

In conclusion, 1-Bromo-3-chloro-4-fluoro-2-iodobenzene (CAS No. 2226439-58-1) is a versatile and multifunctional compound with significant potential in various scientific disciplines. Its unique molecular structure and chemical properties make it an attractive intermediate for organic synthesis, pharmaceutical research, and materials science applications. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemistry.